molecular formula C9H11BrO B8676968 (3-Bromo-2,6-dimethylphenyl)methanol

(3-Bromo-2,6-dimethylphenyl)methanol

Cat. No.: B8676968
M. Wt: 215.09 g/mol
InChI Key: ZPRRITVUFUMJMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Bromo-2,6-dimethylphenyl)methanol is a brominated aromatic alcohol with a hydroxymethyl (-CH$2$OH) group attached to a benzene ring substituted with a bromine atom at position 3 and methyl groups at positions 2 and 6. Its molecular formula is C$9$H$_{11}$BrO, and its molecular weight is 215.09 g/mol. The compound’s structure combines electron-withdrawing (bromo) and electron-donating (methyl) groups, influencing its electronic properties and reactivity. The hydroxymethyl group enables hydrogen bonding, affecting solubility and interaction with biological targets.

Properties

Molecular Formula

C9H11BrO

Molecular Weight

215.09 g/mol

IUPAC Name

(3-bromo-2,6-dimethylphenyl)methanol

InChI

InChI=1S/C9H11BrO/c1-6-3-4-9(10)7(2)8(6)5-11/h3-4,11H,5H2,1-2H3

InChI Key

ZPRRITVUFUMJMN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)Br)C)CO

Origin of Product

United States

Comparison with Similar Compounds

(3-Bromo-2,6-difluorophenyl)methanol

  • Molecular Formula : C$7$H$5$BrF$_2$O
  • Molecular Weight : 223.02 g/mol
  • Key Differences: Fluorine atoms replace methyl groups at positions 2 and 6. Lower molecular weight and steric bulk compared to the dimethyl analog.
  • Applications : Used in industrial and scientific research; safety data highlights precautions for handling (H302, H319 hazards) .

N-(3-Bromo-2,6-dimethylphenyl)-5-methyl-oxazole-3-carboxamide

  • Molecular Formula : C${13}$H${13}$BrN$2$O$2$
  • Molecular Weight : 309.16 g/mol
  • Key Differences: Incorporates an oxazole-carboxamide moiety, enhancing hydrogen-bonding capacity and bioactivity.
  • Synthesis : Prepared via coupling reactions, with purity confirmed by NMR .

4,6-Dibromo-2,3-dimethylphenol

  • Molecular Formula : C$8$H$8$Br$_2$O
  • Molecular Weight : 296.96 g/mol
  • Key Differences: Two bromine atoms (positions 4 and 6) and a phenolic -OH group. Exhibits Br···Br interactions (3.362 Å) and O-H···O hydrogen bonding, influencing crystal packing and solubility. Phenolic group confers acidity (pKa ~10), unlike the neutral hydroxymethyl in the target compound.
  • Applications : Used in materials science for designing supramolecular architectures .

3-Bromo Lidocaine-d5

  • Molecular Formula : C${14}$H${16}$D$5$BrN$2$O
  • Molecular Weight : 318.26 g/mol
  • Key Differences :
    • Deuterated analog of lidocaine with a 3-bromo-2,6-dimethylphenyl group.
    • Tertiary amine and amide functionalities enable local anesthetic properties.
    • Deuterium incorporation aids in metabolic stability studies.
  • Applications : Research tool for pharmacokinetic and pharmacodynamic studies .

Comparative Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Functional Groups Key Properties/Applications Reference
(3-Bromo-2,6-dimethylphenyl)methanol C$9$H${11}$BrO 215.09 Methanol, Br, 2 Me Synthesis intermediate, hydrogen bonding -
(3-Bromo-2,6-difluorophenyl)methanol C$7$H$5$BrF$_2$O 223.02 Methanol, Br, 2 F High reactivity, industrial research
N-(3-Bromo-2,6-dimethylphenyl)-5-methyl-oxazole-3-carboxamide C${13}$H${13}$BrN$2$O$2$ 309.16 Amide, oxazole, Br, 2 Me Drug design, bioactivity
4,6-Dibromo-2,3-dimethylphenol C$8$H$8$Br$_2$O 296.96 Phenol, 2 Br, 2 Me Supramolecular materials, acidity
3-Bromo Lidocaine-d5 C${14}$H${16}$D$5$BrN$2$O 318.26 Amide, tertiary amine, Br, 2 Me Pharmacological research

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.